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Compound of Interest

Compound Name: Ethyl 6-chloro-5-cyanonicotinate

CAS No.: 856165-97-4

Cat. No.: B3158154

Get Quote

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed

this guide to provide drug development professionals and synthetic chemists with field-proven,

mechanistically grounded protocols for handling chlorinated nicotinates (e.g., 2-chloronicotinic

acid, 6-chloronicotinic acid). These compounds are critical building blocks for active

pharmaceutical ingredients (APIs) such as nevirapine and niflumic acid[1], but their reactive

functional groups and physical properties demand rigorous safety controls.

Quick Reference Safety Data
The following table summarizes the critical physicochemical and quantitative hazard data for

standard chlorinated nicotinates to inform your laboratory risk assessments[2],[3],[4],[1].
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Parameter 2-Chloronicotinic Acid 6-Chloronicotinic Acid

CAS Number 2942-59-8 5326-23-8

Physical State Off-white to light yellow powder Off-white powder

Melting Point 176–178 °C (dec.) 195 °C (dec.)

GHS Hazard Classifications
Skin Irrit. 2, Eye Irrit. 2A, STOT

SE 3

Skin Irrit. 2, Eye Irrit. 2A, STOT

SE 3

Primary Incompatibilities
Strong oxidizing agents, strong

bases
Strong oxidizing agents

Decomposition Products HCl gas, NOx, CO, CO2 HCl gas, NOx, CO, CO2

Storage Requirements
Cool, dry, well-ventilated;

tightly closed

Cool, dry, well-ventilated;

tightly closed
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Figure 1: End-to-end lifecycle workflow for the safe handling of chlorinated nicotinates.

Troubleshooting & FAQs
Q1: Why is my chlorinated nicotinate degrading or clumping during storage, and how can I

prevent it? Causality & Solution: Chlorinated nicotinates contain a carboxylic acid moiety that

can exhibit hygroscopic tendencies depending on the crystalline form. Exposure to ambient

atmospheric moisture leads to clumping and can initiate slow hydrolysis or degradation over
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time[1]. Actionable Step: Always store the tightly closed container in a cool, dry environment.

For long-term storage, backfill the primary container with an inert gas (Argon or Nitrogen)

before sealing to displace atmospheric moisture[5],[6].

Q2: What is the mechanistic danger of exposing these compounds to strong oxidizing agents

or high heat? Causality & Solution: Chlorinated nicotinates are stable under normal laboratory

conditions but are highly incompatible with strong oxidizers[2],[4]. Mechanistically, oxidative

stress or thermal degradation (above their decomposition temperatures of ~176–195 °C)

breaks down the pyridine ring and the carbon-chlorine bond. This rapid decomposition releases

highly toxic and corrosive gases, specifically Hydrogen chloride (HCl) gas, Nitrogen oxides

(NOx), and Carbon monoxide (CO)[7],[4]. Actionable Step: Never store these compounds in the

same cabinet as peroxides, nitrates, or permanganates. Ensure reaction heating mantles are

strictly temperature-controlled to avoid localized superheating.

Q3: How do I safely handle these powders to prevent respiratory irritation? Causality &

Solution: These compounds are classified as STOT SE 3 (Specific Target Organ Toxicity -

Single Exposure), meaning their fine particulate nature can cause severe irritation to the

mucous membranes and upper respiratory tract[6],[1]. Actionable Step: Never handle the dry

powder on an open bench. Always use a certified chemical fume hood with a face velocity of at

least 100 fpm[5]. Use anti-static spatulas to prevent aerosolization of the powder caused by

electrostatic repulsion. If local exhaust ventilation is unavailable or fails, a NIOSH-approved

dust respirator (e.g., N95 or higher) is mandatory[3],[7].

Q4: What is the protocol for a benchtop spill of 6-chloronicotinic acid? Causality & Solution:

Sweeping dry powders vigorously generates hazardous dust clouds that exacerbate inhalation

risks. Actionable Step: Do not use compressed air or dry brushing. Instead, gently cover the

spill with a damp absorbent pad or mix the powder with an inert, damp material (like sand or

vermiculite) to suppress dust formation[8],[7]. Sweep up the mixture carefully, place it in a

closable, labeled salvage container, and dispose of it via an authorized chemical incinerator

equipped with an afterburner and flue gas scrubber[6]. Wash the spill site thoroughly with soap

and water only after the bulk solid is removed[8].

Emergency Response Pathway
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Figure 2: Immediate first-aid and emergency response pathway for accidental exposure.

Experimental Protocol: Safe Preparation of a
Chlorinated Nicotinate Solution
To ensure scientific integrity and safety, use this self-validating protocol when preparing

standard solutions for downstream synthesis.
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Prerequisites:

PPE: Nitrile gloves (double-gloving recommended), safety goggles (not safety glasses), and

a flame-retardant lab coat[9],[3].

Environment: Certified chemical fume hood[5].

Step-by-Step Methodology:

Ventilation Verification: Verify the fume hood monitor displays a safe flow rate (>100 fpm).

Self-Validation: Tape a small piece of tissue to the bottom of the sash; it should pull inward

steadily without fluttering erratically.

Vessel Preparation: Place a pre-weighed, clean, dry glass vial (e.g., 20 mL scintillation vial)

onto an analytical balance located strictly inside the fume hood. Tare the balance.

Anti-Static Weighing: Using a grounded or anti-static spatula, carefully transfer the required

mass of the chlorinated nicotinate (e.g., 2-chloronicotinic acid) into the vial. Causality: Anti-

static tools prevent the fine powder from repelling and aerosolizing into your breathing

zone[8].

Solvent Addition: Slowly add your chosen compatible solvent (e.g., DMF, DMSO, or an

alcohol). Self-Validation: Observe the dissolution closely. The reaction should be mildly

endothermic or neutral. If excessive heat or gas evolves, immediately lower the sash—this

indicates cross-contamination with an incompatible oxidizer or base[4].

Sealing and Inerting: Cap the vial with a PTFE-lined septum cap. If the solution is not to be

used immediately, insert a needle connected to a Schlenk line and gently purge the

headspace with Argon for 30 seconds to displace oxygen and moisture[5].

Decontamination: Wipe down the balance and surrounding hood area with a damp paper

towel to capture any micro-spills[7]. Dispose of the towel in a solid hazardous waste

container.
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PubChem, National Institutes of Health. "2-Chloronicotinic acid | C6H4ClNO2 | CID 76258".

Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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